9-methyl-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H26N4O2S3
• Molecular Weight: 474.7 g/mol
• IUPAC Name: (5Z)-5-[(9-methyl-4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O2S3/c1-3-4-5-8-26-21(28)17(31-22(26)29)14-16-19(24-10-12-30-13-11-24)23-18-15(2)7-6-9-25(18)20(16)27/h6-7,9,14H,3-5,8,10-13H2,1-2H3/b17-14-
• InChI Key: MNNJDROVWUSOME-VKAVYKQESA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCSCC4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCSCC4)SC1=S

Description

This compound is a heterocyclic small molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural elements include:

• Position 3: A (Z)-configured methylidene linker bridging the pyrido-pyrimidinone core to a 4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene group. The pentyl chain enhances lipophilicity, while the thioxo group may contribute to redox activity or metal coordination.
• Position 9: A methyl substituent on the pyrido ring, modulating steric and electronic properties.

This architecture is designed to optimize interactions with biological targets, likely enzymes or receptors involved in inflammation or microbial pathogenesis, given the prevalence of thiazolidinone derivatives in such contexts .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with analogous derivatives, focusing on structural variations, physicochemical properties, and reported bioactivity:

Compound	Substituent at Position 2	Thiazolidinone Substituents	Molecular Weight (g/mol)	Key Properties/Activities	Reference
Target Compound	Thiomorpholin-4-yl	3-pentyl, 4-oxo, 2-thioxo	~525.6*	High lipophilicity (predicted logP ~4.2); potential for membrane permeability and kinase inhibition due to thioxo-thiazolidinone.
9-Methyl-2-[(2-phenylethyl)amino]-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	(2-Phenylethyl)amino	3-pentyl, 4-oxo, 2-thioxo	457.1253	Improved solubility via aromatic amino group; demonstrated anti-inflammatory activity in pyrazolo-pyrimidine analogs.
9-Methyl-2-(4-methylphenoxy)-3-[(Z)-(3-(2-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	4-Methylphenoxy	3-(2-phenylethyl), 4-oxo, 2-thioxo	~567.7*	Enhanced steric bulk reduces metabolic clearance; phenoxy group may improve target affinity.
9-Methyl-2-{[3-(4-morpholinyl)propyl]amino}-3-[(Z)-(3-propyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	3-(4-Morpholinyl)propylamino	3-propyl, 4-oxo, 2-thioxo	~538.6*	Morpholine enhances water solubility; shorter alkyl chain (propyl) reduces logP (predicted ~3.8).
3-[(Z)-(3-Butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	2,6-Dimethyl-4-morpholinyl	3-butyl, 4-oxo, 2-thioxo	~552.7*	Dimethylmorpholine increases steric hindrance; moderate antimicrobial activity reported for similar thiazolidinones.

*Calculated using ChemDraw Professional 22.0.

Structural and Functional Analysis

• Thiomorpholin-4-yl vs. Amino/Phenoxy Groups: The thiomorpholin-4-yl group in the target compound provides a balance between lipophilicity and polarity, contrasting with the more hydrophilic morpholinyl derivatives or the aromatic (2-phenylethyl)amino group in . Thiomorpholine’s sulfur atom may facilitate interactions with cysteine residues in enzymes.
• Thioxo Group: The 2-thioxo moiety is conserved across analogs and is critical for redox activity or chelation of metal ions, as seen in antimicrobial thiazolidinones .